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Compound of Interest

Compound Name: 6-Amino-4-methylnicotinic acid

Cat. No.: B1277960 Get Quote

Essential Safety and Handling Guide for 6-Amino-4-
methylnicotinic Acid
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 6-Amino-4-methylnicotinic acid in a laboratory setting. It is

intended for researchers, scientists, and professionals in drug development to ensure safe

handling and minimize exposure risks.

Chemical Profile:

Name: 6-Amino-4-methylnicotinic acid

CAS Number: 179555-11-4

Physical Form: Solid[1]

Known Hazards: Based on data for similar compounds, 6-Amino-4-methylnicotinic acid is

expected to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1]

[2][3][4][5][6]

Personal Protective Equipment (PPE) Requirements
The primary goal of PPE is to create a barrier between the user and the chemical.[7] The

following table summarizes the required PPE for handling 6-Amino-4-methylnicotinic acid.
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Protection Type Specific PPE
Standard/Specificati

on
Purpose

Hand Protection

Chemical-resistant,

powder-free gloves

(e.g., Nitrile).

ASTM F739 or EN

374

Prevents skin contact

and irritation.[8][9]

Eye and Face

Protection

Safety goggles and a

face shield.
ANSI Z87.1 or EN 166

Protects against

splashes and dust.[4]

[9][10][11]

Body Protection

A fully buttoned lab

coat, long pants, and

closed-toe shoes.

N/A

Protects skin from

accidental spills.[10]

[11]

Respiratory Protection

Use in a well-

ventilated area or with

a fume hood. If

ventilation is

inadequate, use a

NIOSH-approved

respirator (e.g., N95).

NIOSH or EN 149

Prevents inhalation of

dust particles.[4][10]

[11][12]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational workflow is critical for safety. The following steps outline the

process for safely handling 6-Amino-4-methylnicotinic acid from receipt to experimental use.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area away from incompatible materials.[2][4]

Keep the container tightly closed and in a dark place under an inert atmosphere at room

temperature.[1]
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2. Preparation and Weighing:

All handling of the solid compound should be performed within a certified chemical fume

hood to minimize inhalation risk.

Before handling, ensure all required PPE is correctly worn.

Use a dedicated, clean set of tools (spatula, weigh boat) for weighing.

Handle the solid gently to avoid generating dust.

3. Experimental Use:

When adding the compound to a solution, do so slowly to avoid splashing.

If heating is required, do so in a well-ventilated area, preferably within a fume hood.

Keep all containers with the chemical clearly labeled.

4. Post-Handling:

Thoroughly clean the work area and any equipment used.

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[2]

Emergency Procedures
Skin Contact: Immediately wash the affected area with plenty of soap and water.[3][4][5]

Remove contaminated clothing.[2] If irritation persists, seek medical attention.[2][4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids.[3] Remove contact lenses if present and easy to do.[2][4] Seek

immediate medical attention.[2]

Inhalation: Move the person to fresh air.[2][3][4] If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration.[3][4] Seek medical attention.[4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water.[4] Seek immediate medical

attention.
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Disposal Plan
Proper disposal of chemical waste and contaminated materials is crucial to prevent

environmental contamination and ensure safety.

1. Chemical Waste:

Dispose of unused 6-Amino-4-methylnicotinic acid and solutions containing it as

hazardous chemical waste.

Collect waste in a clearly labeled, sealed, and appropriate container.

Follow all local, state, and federal regulations for hazardous waste disposal.[2][4]

2. Contaminated Materials:

Used gloves, weigh boats, and other disposable materials that have come into contact with

the chemical should be considered contaminated.

Place all contaminated disposable materials in a sealed, labeled waste bag or container.

Dispose of contaminated sharps in a designated sharps container.

3. Empty Containers:

Empty containers should be triple-rinsed with a suitable solvent.

The rinsate should be collected and disposed of as hazardous chemical waste.

Once decontaminated, the container can be disposed of according to institutional guidelines.

Visual Workflow and Safety Protocols
The following diagrams illustrate the key workflows for handling 6-Amino-4-methylnicotinic
acid and responding to emergencies.
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Caption: Workflow for handling 6-Amino-4-methylnicotinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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